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. Observed Effect / Experimental Models (In Vitro/ln Key Quantitative
Activity . .
Mechanism Vivo) Data

| Antioxidant | Scavenges peroxyl radicals, inhibits lipid peroxidation, activates Antioxidant Response
Element (ARE) [1] [2]. | Mouse liver microsomes, lipid systems, chemical assays (DPPH, LDL oxidation)

[2]. | - Inhibits lipid oxidation; protective effect comparable to tocopherol [1].

¢ Intraperitoneal admin (100-400 mg/kg) in rats increased GST activity 1.6-1.9 fold [2]. | | Anti-
inflammatory | Inhibits NF-kB, MAPK pathways; reduces NO production; inhibits 5-lipoxygenase;
blocks COX-2 expression [2] [3] [4]. | RAW 264.7 macrophages (LPS-stimulated), polymorphonuclear
leukocytes [2]. | - IC50 of 9.4 uM for reducing LPS-stimulated NO production [2].

e Rosemary extracts with carnosol: IC50 for nitrite production inhibition 3.46-5.53 pug/mL [4]. | | Anti-
cancer | Induces apoptosis, cell cycle arrest; targets PI3K/Akt, AMPK/mTOR, androgen/estrogen
receptors; inhibits chemotaxis and motility [2] [4]. | Prostate (PC3), breast (MCF-7, MDA-MB-231),
skin, leukemia, colon cancer cell lines [2] [4]. | - Inhibited DMBA-induced rat mammary tumorigenesis;
reduced tumor incidence by 65% [5].

e Dosedependently induced G2 cell cycle arrest in PC3 prostate cancer cells [2]. | | Bone Formation
(Osteogenic) | Stimulates osteoblast differentiation via BMP signaling; suppresses adipogenesis [6]. |
Mouse bone marrow-derived mesenchymal stem cells (INBMSCs) [6]. | - Increased alkaline
phosphatase activity and matrix mineralization [6].

e Osteogenic effect abolished by BMPR1 inhibitor LDN-193189 [6]. | | Neuro-inflammatory /
Autoimmune | Suppresses Th17 cell differentiation; inhibits STAT3 phosphorylation; modulates
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microglia [3]. | Mouse model of Experimental Autoimmune Encephalomyelitis (EAE) [3]. | - 50
mg/kg/day treatment alleviated clinical EAE score, reduced CNS inflammation and demyelination [3].
e Inhibited IL-17 production [3]. |

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, here are the methodologies from key

studies:

¢ Anti-inflammatory activity in RAW 264.7 cells [2] [4]: Cells were stimulated with LPS to induce
inflammation. Nitric oxide production was measured using the Griess assay to determine nitrite
concentration. Cell viability was assessed concurrently using MTT or similar assays to ensure effects
were not due to cytotoxicity.

¢ Anti-cancer activity in prostate cancer cells [2]: PC3 cells were treated with carnosol. Cell cycle
analysis was performed via flow cytometry. Changes in signaling pathways (PI13K/Akt, AMPK) and
apoptotic proteins were analyzed by western blotting and antibody arrays.

e Osteogenic differentiation in stem cells [6]: Mouse bone marrow-derived mesenchymal stem cells
(mBMSCs) were cultured in osteogenic induction medium with carnosol. Alkaline phosphatase (ALP)
activity was quantified using p-nitrophenyl phosphate, and matrix mineralization was assessed by
Alizarin Red S staining. The role of BMP signaling was confirmed using the inhibitor LDN-193189.

¢ In vivo model for Multiple Sclerosis [3]: EAE was induced in C57BL/6 mice using MOG35-55
peptide. Carnosol (50 mg/kg/day) was administered via intraperitoneal injection. Clinical scores were
assessed daily, and at endpoint, spinal cords were analyzed for inflammation (H&E staining) and
demyelination (LFB staining). Immune cell infiltration and cytokine production were evaluated by flow
cytometry and ELISA.

Carnosol Signaling Pathways

The following diagram synthesizes the primary molecular mechanisms and signaling pathways of carnosol
identified across the studies, illustrating how it targets multiple pathways involved in inflammation, cancer,

and cell differentiation.
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Research Gaps and Future Directions

The available data clearly establishes carnosol as a multi-target agent, but several gaps remain for a complete

comparison with isorosmanol.

¢ Limited Data on Isorosmanol: The provided search results contained no specific biological activity
data for isorosmanol, preventing a direct, detailed comparison.

¢ Need for Side-by-Side Studies: Future research should involve direct comparative studies of
carnosol and isorosmanol conducted under identical experimental conditions to evaluate their
relative potency, efficacy, and mechanisms of action.

¢ Clinical Data: Currently, the research is confined to pre-clinical models (in vitro and in vivo). No
clinical trial data is available for either compound, which is a crucial step for therapeutic development

[2] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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